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Compound of Interest

Compound Name: Tomatine

Cat. No.: B1682986

The glycoalkaloid a-tomatine, found in tomatoes, and its aglycone derivative, tomatidine, have
demonstrated significant potential in enhancing the efficacy of conventional therapeutic agents
through synergistic interactions. This guide provides a comparative analysis of the synergistic
effects of tomatine and tomatidine with various compounds, supported by experimental data
and detailed methodologies for researchers, scientists, and drug development professionals.

Anticancer Synergism

The combination of a-tomatine and tomatidine with chemotherapeutic drugs has shown
promising results in various cancer models. These combinations often lead to enhanced
apoptosis (programmed cell death) and inhibition of tumor growth at lower, less toxic
concentrations of the conventional drugs.

Table 1: Synergistic Effects of Tomatine/Tomatidine with Anticancer Agents
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Combination

Cancer Model

Key Synergistic
Outcomes

Mechanism of
Action

a-Tomatine +

Paclitaxel

Androgen-
independent human
prostate cancer (PC-3

cells)

- Significantly
decreased cell
viability.[1][2] -
Increased percentage
of apoptotic cells.[1][2]
- Complete
suppression of
subcutaneous tumor
growth in a mouse

xenograft model.[2]

- Inhibition of PI3K/Akt
pro-survival signaling.
[1][2] - Increased
expression of pro-
apoptotic protein BAD.
[1][2] - Decreased
expression of anti-
apoptotic proteins Bcl-
2 and Bcl-xL.[1][2]

a-Tomatine +

Curcumin

Human prostate

cancer (PC-3 cells)

- Synergistically
inhibited cell growth.
[3][4] - Synergistically
induced apoptosis.[3]
[4] - More potent
inhibition of PC-3
tumor growth in SCID
mice than either agent

alone.[3]

- Synergistic inhibition
of NF-kB activity.[3] -
Potent decrease in the
expression of Bcl-2.[3]
- Strong decreases in
the levels of phospho-
Akt and phosphor-
ERK1/2.[3]

a-Tomatine +

Doxorubicin

Solid Ehrlich tumor in

mice

- Synergistic effect on
slowing tumor growth.
[5] - Significantly

prolonged the survival

of tumor-bearing mice.

[5]

- Potential blockade of
P-gp efflux transporter
and disruption of cell
membrane

cholesterol.[5]

Tomatidine + Cisplatin

Acute Myeloid
Leukemia (AML) cells
(FLT3-ITD+)

- Significant decrease
in cell viability
compared to single
treatments.[6] - Mild
synergistic effect
observed in
combination index

analysis.[6] -

- Upregulation of pro-
apoptotic cleaved-
PARP.[6] -
Downregulation of

Caspase-3.[6]
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Increased apoptosis
by up to 50% in

combination.[6]

Antimicrobial Synergism

Tomatidine has been shown to potentiate the activity of several antibiotics against both

standard and clinical bacterial isolates, offering a potential strategy to combat antibiotic

resistance.

Table 2: Synergistic Effects of Tomatidine with Antibiotics

Combination Bacterial Strain(s)

Key Synergistic Outcomes

o o Staphylococcus aureus
Tomatidine + Gentamicin o )
(standard and clinical strains)

- Synergistic effect observed.

[7]

o . Enterococcus faecalis
Tomatidine + Ampicillin )
(standard strain)

- Synergistic effect observed.

[7]

o ) Pseudomonas aeruginosa
Tomatidine + Cefepime o ]
(standard and clinical strains)

- Synergistic effect observed.

[7]

. i . Pseudomonas aeruginosa
Tomatidine + Ciprofloxacin _
(standard strain)

- Synergistic effect observed.

[7]

o ) ) Multiresistant Staphylococcus
Tomatidine + Aminoglycosides
aureus

- Specifically potentiated the
inhibitory effect of
aminoglycosides.[8] - Strong
bactericidal activity revealed by

killing kinetics.[8]

Experimental Protocols

Cell Viability and Synergy Assessment in Cancer Cells

1. Cell Culture:
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Human prostate cancer cells (PC-3) or Acute Myeloid Leukemia (AML) cells are cultured in
appropriate media supplemented with fetal bovine serum and antibiotics.

Cells are maintained in a humidified incubator at 37°C with 5% COx.
. MTT Assay for Cell Viability:
Cells are seeded in 96-well plates and allowed to attach overnight.

Cells are treated with varying concentrations of a-tomatine/tomatidine, the combination drug
(e.g., paclitaxel, curcumin, cisplatin), or the combination of both.

After a specified incubation period (e.g., 24-72 hours), MTT reagent (3-(4,5-dimethylthiazol-
2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

The formazan crystals formed by viable cells are dissolved in a solubilization solution (e.g.,
DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate
reader.

. Apoptosis Assay (Annexin V/Propidium lodide Staining):
Cells are treated as described for the cell viability assay.
After treatment, cells are harvested and washed with PBS.

Cells are resuspended in binding buffer and stained with Annexin V-FITC and Propidium
lodide (PI1) according to the manufacturer's protocol.

Stained cells are analyzed by flow cytometry to quantify the percentage of apoptotic
(Annexin V positive) and necrotic (Pl positive) cells.

. Western Blot Analysis for Protein Expression:
Treated cells are lysed to extract total protein.

Protein concentration is determined using a BCA protein assay.
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Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF
membrane.

The membrane is blocked and then incubated with primary antibodies against target proteins
(e.g., Akt, p-Akt, Bcl-2, BAD, PARP, Caspase-3).

After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated
secondary antibody.

Protein bands are visualized using an enhanced chemiluminescence (ECL) detection
system.

. Combination Index (CI) Analysis:

The synergistic, additive, or antagonistic effect of the drug combination is quantified by
calculating the Combination Index (CI) using the Chou-Talalay method.

Cl <1 indicates synergism, Cl = 1 indicates an additive effect, and CI > 1 indicates
antagonism.
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Antimicrobial Synergy Protocol

Determine MIC Determine MIC
(Antibiotic) (Tomatidine)

P

Checkerboard Assay
(Combination Dilutions)

l

Bacterial Inoculation

l

Incubation

l

Calculate FICI

l

Interpret Synergy
(FICI<0.5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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